N-[7-(4-fluorophenyl)-5-phenyl-3,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]benzenesulfonamide

• Molecular Formula: C23H18FN5O2S
• Molecular Weight: 447.5 g/mol
• IUPAC Name: N-[7-(4-fluorophenyl)-5-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]benzenesulfonamide
• InChI: InChI=1S/C23H18FN5O2S/c24-18-13-11-17(12-14-18)21-15-20(16-7-3-1-4-8-16)25-23-26-22(27-29(21)23)28-32(30,31)19-9-5-2-6-10-19/h1-15,21H,(H2,25,26,27,28)
• InChI Key: JNFUMZBPUHXYAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(N3C(=NC(=N3)NS(=O)(=O)C4=CC=CC=C4)N2)C5=CC=C(C=C5)F

Description

• The fluorophenyl and phenyl moieties are introduced using suitable reagents.
• These groups contribute to the compound’s pharmacological activity.

Reaction Conditions:

• Solvents such as DMSO or DMF are often used.
• Temperature and reaction time vary based on the specific synthetic pathway.

Industrial Production:

• While industrial-scale production methods are proprietary, the compound is synthesized using efficient and scalable processes.

Preparation Methods

Synthetic Routes:

The synthesis of N-[7-(4-fluorophenyl)-5-phenyl-3,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]benzenesulfonamide involves several steps. One common synthetic route includes the following:

• Formation of the Triazole Ring:

  • Starting from appropriate precursors, a triazole ring is formed through cyclization reactions.
  • The 1,2,4-triazole core is crucial for the compound’s structure and properties.

Chemical Reactions Analysis

N-[7-(4-fluorophenyl)-5-phenyl-3,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]benzenesulfonamide undergoes various reactions:

Oxidation: It can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction of the nitro group may occur.

Substitution: Substituents on the phenyl rings can be modified.

Common Reagents: Reagents like hydrogen peroxide, reducing agents, and halogens are employed.

Major products depend on reaction conditions and substituents.

Scientific Research Applications

N-[7-(4-fluorophenyl)-5-phenyl-3,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]benzenesulfonamide finds applications in:

Medicine: Potential as a drug candidate due to its unique structure.

Chemical Biology: Studying biological processes and pathways.

Industry: As a building block for novel materials.

Mechanism of Action

• The compound likely interacts with specific molecular targets.
• Further research is needed to elucidate its precise mechanism.

Comparison with Similar Compounds

• While I couldn’t find direct analogs, its distinct structure sets it apart.
• Similar compounds include other triazolopyrimidines, but none match its exact combination of substituents.